4-methoxy-3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
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Description
4-methoxy-3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H22N2O5S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Application
The compound exhibits properties useful in photodynamic therapy, especially for cancer treatment. Its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield make it a potential Type II photosensitizer (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Enzyme Inhibitory Effects
New derivatives of benzenesulfonamide, including those related to the compound , show promising antimicrobial activities and enzyme inhibition properties. These derivatives exhibit significant potential in fighting bacterial infections and possibly in drug discovery for related diseases (Alyar, Şen, Alyar, Adem, Kalkancı, & Özdemir, 2018).
Anticancer Activity
Derivatives of benzenesulfonamide, including compounds structurally similar to the one of interest, have been evaluated for their anticancer activities. Some compounds have shown good anticancer activity against various human cancer cell lines, highlighting their potential in cancer therapy research (Kumar, Kumar, Roy, Sondhi, & Sharma, 2015).
Antifungal Activity
Compounds related to 4-methoxy-3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide have been studied for their antifungal properties. These findings are relevant in the context of developing new fungicidal agents for crop protection (Yang, Wan, He, Che, Xiao, Fu, & Qin, 2017).
Properties
IUPAC Name |
4-methoxy-3,5-dimethyl-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O5S/c1-13-5-7-21-19(9-13)24-23(26)18-12-16(6-8-20(18)30-21)25-31(27,28)17-10-14(2)22(29-4)15(3)11-17/h5-12,25H,1-4H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUTZXTZYZRQAJA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC(=C(C(=C4)C)OC)C)C(=O)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.